Cas no 30071-44-4 (2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)-)
30071-44-4 structure
Product Name:2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)-
CAS No:30071-44-4
MF:C15H10N2O5
MW:298.25030374527
CID:315322
PubChem ID:5378133
Update Time:2025-04-19
2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)-
- 1-[3-Nitrophenyl]-3-[4-nitrophenyl]-2-propen-1-one
- (E)-1-(3-nitrophenyl)-3-(4-nitrophenyl)prop-2-en-1-one
- BDBM50278196
- MKIFWDWOGFZNTR-RMKNXTFCSA-N
- Chalcone, 3',4-dinitro-
- 3',4-Dinitrocalcone
- 30071-44-4
- (2E)-1-(3-Nitrophenyl)-3-(4-nitrophenyl)-2-propen-1-one #
- 3',4-Dinitrochalcone
- 3',4-Dinitrocalcone [Italian]
- AKOS000953900
- CHEMBL471253
- WR-226212
- 1-(3-nitrophenyl)-3-(4-nitrophenyl)prop-2-en-1-one
-
- Inchi: 1S/C15H10N2O5/c18-15(12-2-1-3-14(10-12)17(21)22)9-6-11-4-7-13(8-5-11)16(19)20/h1-10H/b9-6+
- InChI Key: MKIFWDWOGFZNTR-RMKNXTFCSA-N
- SMILES: O=C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 298.059
- Monoisotopic Mass: 298.058971
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 109
Experimental Properties
- Density: 1.396
- Boiling Point: 473.6°Cat760mmHg
- Flash Point: 229.4°C
- Refractive Index: 1.674
- PSA: 103.35
2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
30071-44-4 (2-Propen-1-one,1-(3-nitrophenyl)-3-(4-nitrophenyl)-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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